Cas no 2171936-06-2 (4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2171936-06-2
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6189934
• PubChem ID: 165524040
• Update Time: 2025-07-20

4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one
• EN300-1301180
• 2171936-06-2

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)18-7-1-2-9-8(4-7)6(5-15)3-10(17)16-9/h1-2,4,6H,3,5,15H2,(H,16,17)
• InChI Key： LZVSZBDQPDNABW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C(CN)CC(N2)=O)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one

Introduction to 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2171936-06-2)

4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171936-06-2, belongs to the tetrahydroquinoline class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both an aminomethyl group and a trifluoromethoxy substituent in its molecular framework imparts distinct chemical reactivity and biological specificity, making it a subject of intense research interest.

The structural motif of 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one is characterized by a fused ring system consisting of a benzene ring and a piperidine ring. This configuration is reminiscent of many bioactive natural products and pharmacologically relevant compounds. The aminomethyl side chain at the 4-position introduces a nucleophilic amine functionality, which can participate in various chemical transformations such as condensation reactions, Schiff base formations, and further derivatization. On the other hand, the trifluoromethoxy group at the 6-position serves as a powerful electron-withdrawing substituent, influencing both the electronic properties and metabolic stability of the molecule.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds with similar structural features have shown promise in the development of treatments for neurological disorders, infectious diseases, and cancer. The trifluoromethoxy moiety is particularly noteworthy for its ability to enhance lipophilicity and metabolic stability while simultaneously increasing binding affinity to biological targets. This makes it an attractive feature for drug design applications where optimizing pharmacokinetic profiles is critical.

One of the most compelling aspects of 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one is its potential as a scaffold for developing novel therapeutic agents. The combination of the aminomethyl group and the trifluoromethoxy substituent creates multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, modifications at the amine position could enable interactions with protein targets through hydrogen bonding or ionic interactions, while fluorination at the methoxy position can enhance metabolic resistance against enzymatic degradation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that subtle changes in the electronic environment around key functional groups can significantly alter binding affinities and selectivity profiles. In this context, 4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one represents an excellent candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug discovery. Tetrahydroquinolines are no exception and have been explored extensively for their potential in treating a wide range of diseases. The unique electronic properties conferred by the fused ring system make these molecules versatile tools for modulating enzyme activity and receptor binding. Furthermore, their ability to cross blood-brain barriers enhances their suitability for central nervous system (CNS) drug development.

From a synthetic chemistry perspective,4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one exemplifies the ingenuity required to construct complex molecular architectures with precise functional group placement. Modern synthetic methodologies have enabled more efficient routes to these compounds compared to traditional approaches. Advances in transition-metal catalysis and flow chemistry have particularly streamlined key steps in its synthesis while improving yields and purity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological properties such as increased potency or prolonged half-life. The trifluoromethoxy group in this compound exemplifies how strategic fluorination can be leveraged to achieve these desirable effects without compromising overall bioavailability.

In conclusion,4-(aminomethyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2171936-06-2) stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an aminomethyl side chain and a trifluoromethoxy substituent provides ample opportunities for chemical modification aimed at developing novel therapeutics across multiple disease areas including oncology,biochemistry,drug discovery etc.. As our understanding of structure-function relationships continues to evolve,this compound will undoubtedly play an important role in future drug development efforts.